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Compound of Interest

Compound Name: SL 0101-1

Cat. No.: B15604870

This document provides essential safety and logistical information for the handling and use of
SL 0101-1, a selective inhibitor of p90 ribosomal S6 kinase (RSK). The following procedures
are designed to ensure the safety of laboratory personnel and the integrity of experimental
outcomes.

Essential Safety and Handling Precautions

When working with SL 0101-1, it is crucial to adhere to standard laboratory safety practices.
The following personal protective equipment (PPE) is mandatory:

Eye Protection: Safety glasses or goggles should be worn at all times.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required.

Body Protection: A laboratory coat must be worn.

Respiratory Protection: If handling the compound as a powder or in a way that could
generate aerosols, use a properly fitted respirator.

Emergency Procedures:
 In case of skin contact: Immediately wash the affected area with soap and water.

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.
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« If inhaled: Move the person to fresh air and keep them comfortable for breathing.

« If swallowed: Rinse mouth. Do NOT induce vomiting. Seek immediate medical attention.

Quantitative Data for SL 0101-1

The following table summarizes the key quantitative properties of SL 0101-1.

Property Value

Molecular Weight 516.46 g/mol

Formula C25H24012

CAS Number 77307-50-7

Purity 295% (HPLC)[1]

ICso 89 nM for RSK2[2][3]

Ki 1 uM[3]

Solubility DMF: 0.33 mg/ml, DMSO: 0.16 mg/ml[3]

Storage Temperature

-20°C[1][3]

Appearance

A crystalline solid

Chemical Name

3-[(3,4-di-O-acetyl-6-deoxy-a-L-
mannopyranosyl)oxy]-5,7-dihydroxy-2-(4-
hydroxyphenyl)-4H-1-benzopyran-4-one[3][4]

Experimental Protocols

Preparing Stock Solutions

The following is a general guideline for preparing stock solutions of SL 0101-1. Calculations are

based on a molecular weight of 516.46 g/mol .[1] Batch-specific molecular weights may vary,

so refer to the certificate of analysis for the most accurate information.[1]

o Determine the desired stock concentration and volume. For example, to prepare a 10 mM

stock solution.
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Calculate the required mass of SL 0101-1.

o Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Weigh the solid compound using an analytical balance in a chemical fume hood.

Add the appropriate solvent (e.g., DMSO) to the solid compound.

Vortex or sonicate until the compound is completely dissolved.

Store the stock solution at -20°C.

Cell Proliferation Assay (MTS-based)

This protocol is adapted from a study investigating the effect of SL 0101-1 on cholangiocyte

proliferation.[5]

Cell Seeding: Plate a mouse cholangiocyte cell line (MCCL) in 96-well plates at a density of
5000 cells per well and allow them to adhere overnight.[5]

Serum Starvation: Serum starve the cells for 24 hours before treatment.[5]

Treatment: Treat the cells with the desired concentrations of SL 0101-1 (e.g., 20 nmol/L) in
the presence or absence of a proliferative agent.[5]

Incubation: Incubate the cells for the desired period.

MTS Assay: Use a commercial MTS reagent to measure cell proliferation according to the
manufacturer's instructions. Metabolism of the MTS reagent is an indicator of cell viability
and proliferation.[5]

Data Analysis: Measure the absorbance at the appropriate wavelength and normalize the
results to a control group.

Signaling Pathway and Disposal Plan

Mechanism of Action of SL 0101-1
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SL 0101-1 is a selective inhibitor of ribosomal S6 kinase (RSK), a downstream effector of the
ERK/MAPK signaling cascade.[6] This pathway is often activated by growth factors and plays a
crucial role in cell proliferation, survival, and motility.[6] SL 0101-1 exerts its inhibitory effect by
preventing the phosphorylation of the activation loop of RSK.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.benchchem.com/product/b15604870?utm_src=pdf-body
https://www.tocris.com/pharmacology/rsk
https://www.tocris.com/pharmacology/rsk
https://www.benchchem.com/product/b15604870?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Cell Membrane

Receptor Tyrosine
Kinase

Gene Transcription
(Proliferation, Survival)

Click to download full resolution via product page

Caption: The ERK/MAPK signaling pathway and the inhibitory action of SL 0101-1 on RSK.
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Disposal Plan

All waste materials contaminated with SL 0101-1, including empty containers, unused product,
and contaminated lab supplies, should be disposed of as hazardous chemical waste. Follow all
local, state, and federal regulations for hazardous waste disposal. Do not allow the material to

enter sewers or surface water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15604870?utm_src=pdf-body
https://www.benchchem.com/product/b15604870?utm_src=pdf-custom-synthesis
https://www.scbt.com/browse/rsk-inhibitors
https://pubmed.ncbi.nlm.nih.gov/15705904/
https://pubmed.ncbi.nlm.nih.gov/15705904/
https://www.caymanchem.com/product/11704/sl-0101-1
https://cdn.caymanchem.com/cdn/msds/11704m.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC5397710/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5397710/
https://www.tocris.com/pharmacology/rsk
https://www.benchchem.com/product/b15604870#personal-protective-equipment-for-handling-sl-0101-1
https://www.benchchem.com/product/b15604870#personal-protective-equipment-for-handling-sl-0101-1
https://www.benchchem.com/product/b15604870#personal-protective-equipment-for-handling-sl-0101-1
https://www.benchchem.com/product/b15604870#personal-protective-equipment-for-handling-sl-0101-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15604870?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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